Cas no 221300-31-8 (1H-Pyrazole-4-carboxamide,3-methoxy-)

• Product Name: 1H-Pyrazole-4-carboxamide,3-methoxy-
• CAS No: 221300-31-8
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 244226
• PubChem ID: 17928336
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,3-methoxy-
• 1H-Pyrazole-4-carboxamide,3-methoxy-(9CI)
• SCHEMBL20168105
• 221300-31-8
• 5-methoxy-1H-pyrazole-4-carboxamide

• Inchi： 1S/C5H7N3O2/c1-10-5-3(4(6)9)2-7-8-5/h2H,1H3,(H2,6,9)(H,7,8)
• InChI Key： YESPDKIDBPPRSN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(N)=O)C=NN1

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 81